Cas no 1392811-96-9 ((3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde)
![(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde structure](https://ossimg.kuujia.com/scimg/1393000/1392811-96-9x500.png)
1392811-96-9 structure
Product Name:(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde
CAS No:1392811-96-9
MF:C6H7NO3
MW:141.124681711197
CID:5462852
Update Time:2023-08-28
(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- (3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde
- (3aS,6aS)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,2]oxazole-3-carbaldehyde
- Z3890018721
- rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde
-
- Inchi： 1S/C6H7NO3/c8-1-5-4-2-9-3-6(4)10-7-5/h1,4,6H,2-3H2/t4-,6-/m1/s1
- InChI Key： QARBOXPOXWBJBU-INEUFUBQSA-N
- SMILES： O1C[C@@H]2[C@@H](C(C=O)=NO2)C1
Computed Properties
- Exact Mass: 141.042593085 g/mol
- Monoisotopic Mass: 141.042593085 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 141.12
- XLogP3: -0.6
- Topological Polar Surface Area: 47.9
(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7443728-0.05g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 0.05g |
$209.0 | 2024-05-23 | |
| Enamine | EN300-7443728-0.1g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 0.1g |
$312.0 | 2024-05-23 | |
| Enamine | EN300-7443728-0.25g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 0.25g |
$444.0 | 2024-05-23 | |
| Enamine | EN300-7443728-0.5g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 0.5g |
$702.0 | 2024-05-23 | |
| Enamine | EN300-7443728-1.0g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 1.0g |
$900.0 | 2024-05-23 | |
| Enamine | EN300-7443728-2.5g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 2.5g |
$1763.0 | 2024-05-23 | |
| Enamine | EN300-7443728-5.0g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 5.0g |
$2608.0 | 2024-05-23 | |
| Enamine | EN300-7443728-10.0g |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 10.0g |
$3868.0 | 2024-05-23 | |
| Aaron | AR028I80-50mg |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 50mg |
$313.00 | 2025-02-16 | |
| Aaron | AR028I80-100mg |
rac-(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole-3-carbaldehyde |
1392811-96-9 | 95% | 100mg |
$454.00 | 2025-02-16 |
(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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